Cas no 1495399-79-5 (5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine)

5-(2,3-Dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine is a heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with an amine group at the 3-position and a 2,3-dihydro-1,4-benzodioxin moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzodioxin group enhances stability and lipophilicity, while the oxazol-3-amine functionality offers reactivity for further derivatization. Its well-defined molecular architecture is advantageous for designing bioactive molecules, particularly in developing CNS-targeting compounds or enzyme inhibitors. The compound's purity and synthetic reproducibility are critical for consistent performance in research applications.

5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine structure

1495399-79-5 structure

Product Name:5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine

CAS No:1495399-79-5

MF:C₁₁H₁₀N₂O₃

MW:218.20870256424

CID:6171707

PubChem ID:66198019

Update Time:2025-10-19

5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine
- 1495399-79-5
- CS-0285170
- 5-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)isoxazol-3-amine
- EN300-1841346
- AKOS015541313
- Inchi： 1S/C11H10N2O3/c12-10-6-9(16-13-10)7-2-1-3-8-11(7)15-5-4-14-8/h1-3,6H,4-5H2,(H2,12,13)
- InChI Key： XZXVFXMHRCPECD-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC=C(C3=CC(N)=NO3)C1=2

Computed Properties

Exact Mass: 218.06914219g/mol
Monoisotopic Mass: 218.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 70.5Å²

5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1841346-0.05g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	0.05g	$827.0	2023-09-19
Enamine	EN300-1841346-0.1g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	0.1g	$867.0	2023-09-19
Enamine	EN300-1841346-0.25g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	0.25g	$906.0	2023-09-19
Enamine	EN300-1841346-0.5g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	0.5g	$946.0	2023-09-19
Enamine	EN300-1841346-1.0g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	1g	$1229.0	2023-05-27
Enamine	EN300-1841346-2.5g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	2.5g	$1931.0	2023-09-19
Enamine	EN300-1841346-5.0g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	5g	$3562.0	2023-05-27
Enamine	EN300-1841346-10.0g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	10g	$5283.0	2023-05-27
Enamine	EN300-1841346-1g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	1g	$986.0	2023-09-19
Enamine	EN300-1841346-5g	5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine	1495399-79-5	5g	$2858.0	2023-09-19

5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine Related Literature

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Additional information on 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine (CAS No. 1495399-79-5)

The compound 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine (CAS No. 1495399-79-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a 1,4-benzodioxin moiety with an oxazol-3-amine group, creating a scaffold that is highly versatile for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The structural attributes of 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine make it a promising candidate for addressing unmet medical needs, such as neurodegenerative diseases and inflammatory disorders. Its benzodioxin core is known for enhancing metabolic stability, while the oxazole ring contributes to binding affinity, a combination that is frequently explored in medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 1495399-79-5 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or cyclization strategies. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern organic synthesis. Additionally, its physicochemical properties, such as logP and solubility, are critical for optimizing drug-likeness, a topic frequently searched by chemists and pharmacologists.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine have been investigated for their herbicidal or insecticidal activities, aligning with global efforts to develop sustainable crop protection solutions. This dual applicability in life sciences underscores its interdisciplinary importance.

As the scientific community continues to explore structure-activity relationships (SAR), 1495399-79-5 serves as a valuable template for designing next-generation bioactive molecules. Its patent landscape and commercial availability also make it a frequent subject of market analysis reports, catering to industry professionals seeking innovative chemical entities.

In summary, 5-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-3-amine represents a compelling case study in the intersection of chemical innovation and biomedical application. Its multifaceted utility ensures its prominence in both academic and industrial research, addressing key challenges in drug development and material science.